Cas no 57115-99-8 (1-Pyrrolidineacetamide,N-(2,3,5,6-tetramethylphenyl)-, hydrochloride (1:1))

1-Pyrrolidineacetamide,N-(2,3,5,6-tetramethylphenyl)-, hydrochloride (1:1) structure
57115-99-8 structure
Product Name:1-Pyrrolidineacetamide,N-(2,3,5,6-tetramethylphenyl)-, hydrochloride (1:1)
CAS No:57115-99-8
MF:C16H25ClN2O
MW:296.835503339767
CID:371574
PubChem ID:216309
Update Time:2025-04-19

1-Pyrrolidineacetamide,N-(2,3,5,6-tetramethylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineacetamide,N-(2,3,5,6-tetramethylphenyl)-, hydrochloride (1:1)
    • 1-Pyrrolidineacetamide, N-(2,3,5,6-tetramethylphenyl)-, monohydrochlor ide
    • 2-pyrrolidin-1-yl-N-(2,3,5,6-tetramethylphenyl)acetamide,hydrochloride
    • DTXSID30205743
    • 57115-99-8
    • omega-Pyrrolidino-2,3,5,6-tetramethylacetanilide hydrochloride
    • 1-Pyrrolidineacetamide, N-(2,3,5,6-tetramethylphenyl)-, monohydrochloride
    • N-(2,3,5,6-Tetramethylphenyl)-1-pyrrolidineacetamide hydrochloride
    • Inchi: 1S/C16H24N2O.ClH/c1-11-9-12(2)14(4)16(13(11)3)17-15(19)10-18-7-5-6-8-18;/h9H,5-8,10H2,1-4H3,(H,17,19);1H
    • InChI Key: VMYVLQZKLHCXNG-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CN1CCCC1)NC1C(C)=C(C)C=C(C)C=1C

Computed Properties

  • Exact Mass: 296.16575
  • Monoisotopic Mass: 296.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Boiling Point: 386.7°Cat760mmHg
  • Flash Point: 187.7°C
  • PSA: 32.34
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